2-(sec-butylthio)-1H-benzo[d]imidazole

• IUPAC Name: 2-butan-2-ylsulfanyl-1H-benzimidazole
• InChI: InChI=1S/C11H14N2S/c1-3-8(2)14-11-12-9-6-4-5-7-10(9)13-11/h4-8H,3H2,1-2H3,(H,12,13)
• InChI Key: DBVGJJQFZVPHHQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)SC1=NC2=CC=CC=C2N1
• Molecular Formula: C11H14N2S
• Molecular Weight: 206.31 g/mol

Description

“2-(sec-butylthio)-1H-benzo[d]imidazole” is a compound that contains an imidazole ring, which is a five-membered aromatic heterocycle. Imidazole rings are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

Imidazole is a planar 5-membered ring. It exists in two equivalent tautomeric forms because hydrogen can be bound to one or another nitrogen atom. The specific molecular structure of “2-(sec-butylthio)-1H-benzo[d]imidazole” was not found in the retrieved papers.

Scientific Research Applications

Anticancer Agents:

Antifungal Properties:

Conclusion

“2-(sec-butylthio)-1H-benzo[d]imidazole” is a versatile compound with promising applications across various scientific fields. While much progress has been made, ongoing research will uncover new uses and optimize its potential. 🌱

For more in-depth information, you can refer to the following sources:

• Shabalin, D. A., & Camp, J. E. (2020). Recent advances in the synthesis of imidazoles. Organic & Biomolecular Chemistry
• Kumar, A., & Sharma, S. (2015). Development of drugs based on imidazole and benzimidazole scaffolds. Medicinal Chemistry Research
• Kaur, M., & Singh, V. (2020). Synthesis of Imidazole-Based Heterocycles: An Overview. Pharmaceuticals

Mechanism of Action

Target of Action

Imidazole and benzimidazole rings, which are key components of this compound, are known to bind to a variety of therapeutic targets due to their special structural features and electron-rich environment . These heterocycles are utilized in a diverse range of applications, including pharmaceuticals and agrochemicals .

Mode of Action

It is known that imidazole and benzimidazole derivatives interact with their targets in a way that results in a broad spectrum of bioactivities . The specific interactions and resulting changes would depend on the exact nature of the targets and the biochemical context.

Biochemical Pathways

Imidazole and benzimidazole derivatives are known to influence a wide range of biological activities . The affected pathways and their downstream effects would depend on the specific targets of the compound.

Result of Action

Imidazole and benzimidazole derivatives are known to exhibit a broad spectrum of bioactivities . The specific effects would depend on the exact nature of the targets and the biochemical context.